Cas no 94975-84-5 (3-Methylquinoline-5-sulfonyl chloride)
94975-84-5 structure
Product Name:3-Methylquinoline-5-sulfonyl chloride
CAS No:94975-84-5
MF:C10H8ClNO2S
MW:241.694020271301
CID:4557706
Update Time:2023-08-10
3-Methylquinoline-5-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 3-Methylquinoline-5-sulfonyl chloride
- 5-Quinolinesulfonyl chloride, 3-methyl-
- Argatroban Impurity 6
-
- Inchi: 1S/C10H8ClNO2S/c1-7-5-8-9(12-6-7)3-2-4-10(8)15(11,13)14/h2-6H,1H3
- InChI Key: HTAMTFRQJZCNAH-UHFFFAOYSA-N
- SMILES: ClS(C1=CC=CC2C1=CC(C)=CN=2)(=O)=O
Computed Properties
- Exact Mass: 240.9964274 g/mol
- Monoisotopic Mass: 240.9964274 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 55.4
- Molecular Weight: 241.69
3-Methylquinoline-5-sulfonyl chloride Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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